3-hydroxypropyl formate
Overview
Description
3-hydroxypropyl formate (3-HPF) is a chemical compound that is widely used in various scientific research applications. It is an important intermediate in the synthesis of various compounds, such as carboxylic acids, alcohols, and esters. 3-HPF can also be used as a starting material for the synthesis of other compounds, including pharmaceuticals, pesticides, and dyes. 3-HPF has been found to have a number of biochemical and physiological effects, and has been used in laboratory experiments to study its various effects.
Scientific Research Applications
3-hydroxypropyl formate has a wide range of scientific research applications. It is used as a starting material for the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of carboxylic acids, alcohols, and esters. Additionally, 3-hydroxypropyl formate has been used in laboratory experiments to study its biochemical and physiological effects, as well as its potential toxicity.
Mechanism of Action
The mechanism of action of 3-hydroxypropyl formate is not completely understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as the enzyme acetyl-CoA carboxylase. Inhibition of this enzyme is thought to lead to decreased fatty acid synthesis, which can result in decreased levels of triglycerides and cholesterol.
Biochemical and Physiological Effects
3-hydroxypropyl formate has been found to have a number of biochemical and physiological effects. In laboratory experiments, it has been found to reduce levels of triglycerides and cholesterol, as well as to inhibit the activity of certain enzymes, such as acetyl-CoA carboxylase. Additionally, 3-hydroxypropyl formate has been found to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 3-hydroxypropyl formate in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and the reaction conditions for its synthesis are relatively mild. Additionally, 3-hydroxypropyl formate is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to the use of 3-hydroxypropyl formate in laboratory experiments. It is a toxic compound and should be handled with care. Additionally, the reaction conditions for its synthesis can be difficult to control, and the reaction can be exothermic, which can lead to safety issues.
Future Directions
The potential applications of 3-hydroxypropyl formate in scientific research are vast. Future research could focus on the development of new synthesis methods for 3-hydroxypropyl formate, as well as the development of new compounds based on 3-hydroxypropyl formate. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 3-hydroxypropyl formate, as well as its potential toxicity. Finally, further research could be conducted to explore the potential applications of 3-hydroxypropyl formate in various industries, such as pharmaceuticals, agriculture, and food processing.
Synthesis Methods
3-hydroxypropyl formate can be synthesized through a variety of methods, including the use of anhydrous formic acid, formaldehyde, and propylene glycol. The most common method involves the reaction of anhydrous formic acid and formaldehyde in the presence of a catalyst, such as sulfuric acid, to produce 3-hydroxypropyl formate. The reaction is typically carried out at a temperature of around 80-90°C. The reaction is exothermic and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-hydroxypropyl formate can be achieved through the reaction of 3-hydroxypropyl alcohol with formic acid.", "Starting Materials": [ "3-hydroxypropyl alcohol", "Formic acid" ], "Reaction": [ "Add 3-hydroxypropyl alcohol to a reaction flask", "Add formic acid dropwise to the reaction flask while stirring", "Heat the reaction mixture to 60-70°C and stir for 4-6 hours", "Cool the reaction mixture to room temperature", "Extract the product with ethyl acetate", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by column chromatography using a suitable solvent system" ] } | |
CAS RN |
31144-13-5 |
Product Name |
3-hydroxypropyl formate |
Molecular Formula |
C4H8O3 |
Molecular Weight |
104.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
